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Compound of Interest

Compound Name: ADX71743

Cat. No.: B15616913

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of ADX71743, a
selective negative allosteric modulator (NAM) of the metabotropic glutamate receptor 7
(mGlu7), in cell culture experiments.[1][2] Adherence to these guidelines will ensure accurate
and reproducible results in the investigation of mGlu7 signaling and its role in various
physiological and pathological processes.

Physicochemical Properties and Solubility

ADX71743 is a potent and selective tool for studying the function of the mGlu7 receptor.[1]
Understanding its physical and chemical characteristics is crucial for proper handling and
experimental design.
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Property Value Reference
Molecular Weight 269.34 g/mol

Formula C17H19NO2

CAS Number 1431641-29-0

DMSO: up to 100 mM (26.93
Solubility mg/mL) Ethanol: up to 100 mM
(26.93 mg/mL)

Store stock solutions at -20°C

Storage
or -80°C.

Mechanism of Action

ADX71743 acts as a negative allosteric modulator of the mGIlu7 receptor.[1] This means it
binds to a site on the receptor distinct from the glutamate binding site and, in doing so, reduces
the receptor's response to glutamate. The mGlu7 receptor is a G protein-coupled receptor
(GPCR) that is typically coupled to Gai/o proteins.[3] Activation of mGlu7 leads to the inhibition
of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cCAMP) levels.[3] By
negatively modulating this receptor, ADX71743 can prevent this downstream signaling
cascade.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15616913?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23257312/
https://www.researchgate.net/figure/Schematic-presentation-of-mGluRs-cell-signalling-pathways-Likely-other-GPCRs-and-mGluRs_fig1_359813668
https://www.researchgate.net/figure/Schematic-presentation-of-mGluRs-cell-signalling-pathways-Likely-other-GPCRs-and-mGluRs_fig1_359813668
https://www.benchchem.com/product/b15616913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

(NAM)

ADX71743

Cell Membrane

)

ctivates

Binds

Inhibits

(Adenylyl Cyclase)

Downstream
Cellular Effects

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation

Experiment
——> Treat Cells with
Seed Cells ADX71743 or Vehicle —> Perform Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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